Cas no 2172031-26-2 (3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(propan-2-yl)formamido}propanoic acid)

• Product Name: 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(propan-2-yl)formamido}propanoic acid
• CAS No: 2172031-26-2
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6360991
• PubChem ID: 165812106
• Update Time: 2025-10-21

3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(propan-2-yl)formamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(propan-2-yl)formamido}propanoic acid
• 2172031-26-2
• EN300-1493952
• 3-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]-N-(propan-2-yl)formamido}propanoic acid

• Inchi： 1S/C27H32N2O5/c1-17(2)29(15-14-25(30)31)26(32)22-12-7-13-24(22)28-27(33)34-16-23-20-10-5-3-8-18(20)19-9-4-6-11-21(19)23/h3-6,8-11,17,22-24H,7,12-16H2,1-2H3,(H,28,33)(H,30,31)
• InChI Key： DXFLSQVLRIGSRX-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CCC(=O)O)C(C)C

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(propan-2-yl)formamido}propanoic acid

3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(propan-2-yl)formamido}propanoic acid: A Comprehensive Overview

3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(propan-2-yl)formamido}propanoic acid, with the CAS number 2172031-26-2, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a cyclopentane ring, and a formamide moiety. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and peptide synthesis.

The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the amine functionality during chemical reactions. The cyclopentane ring introduces rigidity and potentially enhances the molecule's bioavailability. Additionally, the formamide group contributes to hydrogen bonding capabilities, which are essential for molecular interactions in biological systems. Recent studies have explored the use of this compound as a building block in the construction of bioactive molecules, particularly in the development of novel antibiotics and anticancer agents.

One of the most recent advancements involving this compound is its application in the synthesis of cyclic peptides. Researchers have utilized its structural features to create macrocyclic compounds with improved stability and selectivity. For instance, a study published in Nature Communications demonstrated how this compound can be incorporated into peptide frameworks to enhance their binding affinity to target proteins. This breakthrough has significant implications for drug discovery, as it opens new avenues for designing molecules with tailored therapeutic properties.

Moreover, the compound's compatibility with various synthetic methodologies has made it a valuable tool in medicinal chemistry. Its ability to undergo both nucleophilic and electrophilic reactions allows for its integration into diverse chemical systems. Recent research has also focused on optimizing the synthesis of this compound to improve yield and reduce costs, making it more accessible for large-scale applications.

In terms of biological activity, this compound has shown promising results in preclinical studies. It exhibits potent inhibitory activity against several enzymes implicated in diseases such as cancer and neurodegenerative disorders. A study conducted by researchers at Stanford University revealed that this compound can effectively inhibit the activity of histone deacetylases (HDACs), which are key players in epigenetic regulation. This finding underscores its potential as a lead compound for developing HDAC inhibitors with therapeutic benefits.

The structural complexity of 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(propan-2-yl)formamido}propanoic acid also presents challenges in its characterization and analysis. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are commonly employed to confirm its structure and purity. Recent advancements in these techniques have enabled more precise determination of its molecular properties, further aiding its application in research and development.

In conclusion, 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(propan-2-yl)formamido}propanoic acid is a multifaceted compound with immense potential in various areas of chemical research and drug development. Its unique structure, coupled with recent breakthroughs in synthetic and analytical methodologies, positions it as a key player in advancing modern medicine.